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Compound of Interest

Compound Name: Ethyl heptafluorobutyrate

Cat. No.: B146936 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Ethyl heptafluorobutyrate, a fluorinated compound utilized in various applications including

as a solvent and in the synthesis of specialty chemicals, requires careful handling and

adherence to specific disposal protocols due to its hazardous properties.[1][2] This guide

provides essential, step-by-step information for the safe and compliant disposal of ethyl
heptafluorobutyrate.

Immediate Safety and Handling Protocols
Ethyl heptafluorobutyrate is classified as an extremely flammable liquid and vapor that can

cause skin and serious eye irritation, as well as respiratory tract irritation.[1][3] Therefore,

stringent safety measures are necessary during its handling and disposal.

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

EN166.[1]

Skin Protection: Use impervious gloves (e.g., butyl rubber) and wear protective clothing to

prevent skin contact.[4]
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Respiratory Protection: In areas with inadequate ventilation, use a NIOSH-approved

respirator.[4]

Handling and Storage:

Keep the compound away from open flames, hot surfaces, and sources of ignition.[1]

Utilize spark-proof tools and explosion-proof equipment.[1]

To prevent ignition from static electricity, ensure all metal parts of equipment are grounded.

[1]

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from strong

oxidizing agents and strong bases.[1]

**Step-by-Step Disposal Procedure
The primary directive for the disposal of ethyl heptafluorobutyrate is to entrust it to a licensed

and approved waste disposal company.[1][5] This ensures that the waste is managed in

accordance with all local, state, and federal regulations.

Waste Identification and Classification:

Based on its characteristics, ethyl heptafluorobutyrate is considered a hazardous waste

due to its flammability.

It is crucial to not mix this waste with non-hazardous materials.

Containerization and Labeling:

Collect waste ethyl heptafluorobutyrate in a suitable, closed, and properly labeled

container.

The label should clearly identify the contents as "Hazardous Waste," list "Ethyl
Heptafluorobutyrate," and indicate the flammability hazard.

Engaging a Licensed Waste Disposal Service:
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Contact a certified hazardous waste disposal company to arrange for pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for ethyl heptafluorobutyrate to ensure

they have all the necessary information for safe handling and transport.

Recommended Disposal Method:

The most commonly recommended method for disposal is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[6] This method is often preferred

for fluorinated organic compounds.

Disposal in a hazardous waste landfill is another potential option, which contains the

substance to prevent environmental release.[7]

Deep well injection may also be a disposal route for liquid hazardous wastes.[7]

The Environmental Protection Agency (EPA) is increasing its focus on regulating per- and

polyfluoroalkyl substances (PFAS) as hazardous waste under the Resource Conservation and

Recovery Act (RCRA).[8] As a fluorinated compound, ethyl heptafluorobutyrate may be

subject to these evolving regulations.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

hazards of ethyl heptafluorobutyrate.

Property Value Reference

CAS Number 356-27-4 [1]

Flash Point 14 °C (57.2 °F) [3]

Boiling Point 96 °C (204.8 °F) [2]

OSHA Hazard Class
Flammable Liquid, Skin Irritant,

Eye Irritant
[1]
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The following diagram illustrates the decision-making process for the proper disposal of ethyl
heptafluorobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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